2-(N-methyl3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamido)acetic acid

• IUPAC Name: 2-[3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfonyl(methyl)amino]acetic acid
• InChI: InChI=1S/C12H15NO6S/c1-13(8-12(14)15)20(16,17)9-3-4-10-11(7-9)19-6-2-5-18-10/h3-4,7H,2,5-6,8H2,1H3,(H,14,15)
• InChI Key: JGVGNJOKUPLOAU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)S(=O)(=O)C1=CC2=C(C=C1)OCCCO2
• Molecular Formula: C12H15NO6S
• Molecular Weight: 301.32 g/mol

Description

2-(N-methyl3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamido)acetic acid is a chemical compound with the CAS Number: 941192-05-8. It has a molecular weight of 301.32 and its molecular formula is C12H15NO6S. It is typically stored at room temperature and is available in powder form.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. Its molecular weight is 301.32, and its molecular formula is C12H15NO6S.

Scientific Research Applications

Catalytic Activity and Chemical Synthesis

• Catalytic Activity for N-acylation : The catalytic activity of magnetic Fe3O4@Diatomite earth combined with acetic acid has been utilized for the N-acylation of sulfonamides. This method omits the need for organic bases and allows product isolation by simple filtration and precipitation, demonstrating an innovative approach in the synthesis of sulfonamide compounds (Ghasemi, Hosseini, & Kowsari, 2016).

Enzyme Inhibition for Therapeutic Research

• α-Glucosidase and Acetylcholinesterase Inhibitors : New sulfonamides featuring benzodioxane and acetamide moieties have been synthesized and investigated for their inhibitory potential against α-glucosidase and acetylcholinesterase (AChE), enzymes relevant in diabetes and Alzheimer's disease research, respectively. This study showcases the therapeutic potential of structurally similar compounds (Abbasi et al., 2019).

Antibacterial Activity

• Antibacterial Activity of Benzoxazine Analogues : Research on the antibacterial activity of compounds similar to the queried compound, specifically benzoxazine analogues, has shown promising results against various bacterial strains, highlighting the potential for developing new antibacterial agents (Kadian, Maste, & Bhat, 2012).

Antiproliferative Activity Against Cancer Cell Lines

• Antiproliferative Activity of Pyrimidine Derivatives : The synthesis of novel pyrimidine derivatives and their evaluation against selected human cancer cell lines have indicated moderate to strong growth inhibition, particularly against liver HEPG2 and colon cancer HT-29 cell lines. This research suggests the potential of related compounds in cancer therapy (Awad et al., 2015).